2-(4-bromo-2-fluorobenzyl)-6-(3,4-dimethoxyphenyl)pyridazin-3(2H)-one

• Molecular Formula: C19H16BrFN2O3
• Molecular Weight: 419.2 g/mol
• SMILES: COC1=C(C=C(C=C1)C2=NN(C(=O)C=C2)CC3=C(C=C(C=C3)Br)F)OC
• InChI: InChI=1S/C19H16BrFN2O3/c1-25-17-7-4-12(9-18(17)26-2)16-6-8-19(24)23(22-16)11-13-3-5-14(20)10-15(13)21/h3-10H,11H2,1-2H3
• InChIKey: ZSOFJBODUILWJR-UHFFFAOYSA-N

Pyridazinone with Dual-Halogen Pattern for Targeted Screening

2-(4-Bromo-2-fluorobenzyl)-6-(3,4-dimethoxyphenyl)pyridazin-3(2H)-one (CAS 1219540-75-6) is a synthetic small molecule belonging to the pyridazin-3(2H)-one class, a privileged pharmacophore with demonstrated activity across phosphodiesterase (PDE) inhibition, anti-inflammatory, and anticancer pathways. [1] The compound features a 3,4-dimethoxyphenyl group at C6 and a 4-bromo-2-fluorobenzyl substituent at N2, a dual-halogen pattern that distinguishes it from mono-substituted or non-halogenated analogs in the same series. [2] Its molecular formula is C19H16BrFN2O3 with a molecular weight of 419.2 g/mol.

1

Pathway Study

PDE4 inhibition and PFKFB3 glycolysis pathway research

2

SAR Probe

Dual-halogen (Br/F) N2-benzyl pattern for halogen-bonding SAR

3

Synthetic Utility

Aryl-Br handle for chemoselective cross-coupling derivatization

• [1] Dal Piaz V, Giovannoni MP, Vergelli C, Aguilar Izquierdo N. Pyridazin-3(2H)-one derivatives as PDE4 inhibitors. US Patent Application US20080269235, 2008. View Source
• [2] Shaber SH, Szapacs EM, Ross R. Dihydropyridazinones and pyridazinones and their use as fungicides and insecticides. US Patent US6121251, 2000. View Source

Why This Pyridazinone Differs from Common Analogs

Pyridazin-3(2H)-ones with varying N2-benzyl and C6-aryl substitutions exhibit divergent target engagement profiles; for instance, the presence and position of halogen atoms on the N2-benzyl group have been shown to modulate PDE4 inhibitory potency by over an order of magnitude in related series. [1] The 4-bromo-2-fluoro pattern on the benzyl ring of this compound provides a unique combination of steric bulk (Br) and electronegativity (F) that is absent in the closest commercially available analogs—such as 2-(2-chloro-6-fluorobenzyl)-6-(3,4-dimethoxyphenyl)pyridazin-3(2H)-one (Cl/F pattern) or 6-(3,4-dimethoxyphenyl)-2-(4-fluorobenzyl)pyridazin-3(2H)-one (mono-F). These structural variations can alter binding pocket complementarity, metabolic stability, and off-target liability, making direct substitution without experimental validation unreliable for any assay where SAR has not been explicitly mapped. [2]

This Compound

4-Br, 2-F N2-benzyl

Chloro or mono-fluoro analogs may shift target engagement profile; halogen identity and position can alter biochemical potency by an order of magnitude in related pyridazinone series.

This Compound

3,4-di-OMe C6-aryl

Mono-methoxy or unsubstituted phenyl analogs may differ in electron-donating capacity, potentially altering binding and metabolic stability. Direct substitution without SAR validation may not transfer.

This Compound

Full N2/C6 pharmacophore

N2-unsubstituted core fragments (e.g., CAS 55901-95-6) lack PDE4 engagement at relevant concentrations. Core fragments cannot substitute for the complete pharmacophore in PDE4 screening.

• [1] Dal Piaz V, Giovannoni MP, Vergelli C, Aguilar Izquierdo N. Pyridazin-3(2H)-one derivatives as PDE4 inhibitors. US Patent Application US20080269235, 2008. View Source
• [2] Targeting the Warburg Effect in cancer; relationships for 2-arylpyridazinones as inhibitors of the key glycolytic enzyme 6-phosphofructo-2-kinase/2,6-bisphosphatase 3 (PFKFB3). Bioorganic & Medicinal Chemistry, 2014, 22(3), 1029-1039. View Source

Quantitative Differentiation from Closest Analogs

Halogen Substitution Pattern vs. Chloro and Mono-Fluoro Analogs

This compound carries a 4-bromo-2-fluorobenzyl substituent at N2, whereas the closest purchasable analog 2-(2-chloro-6-fluorobenzyl)-6-(3,4-dimethoxyphenyl)pyridazin-3(2H)-one bears a 2-chloro-6-fluoro pattern and another analog 6-(3,4-dimethoxyphenyl)-2-(4-fluorobenzyl)pyridazin-3(2H)-one carries only a single 4-fluoro substituent. In pyridazinone SAR, halogen identity and position on the N2-benzyl ring have been shown to shift biochemical IC50 values by 5- to 20-fold in PDE4 and kinase assays. [1] While direct comparative biochemical data for this specific compound are not published, the bromine atom provides a heavier halogen (van der Waals radius: Br = 1.85 Å vs. Cl = 1.75 Å vs. F = 1.47 Å) with distinct polarizability and potential for halogen bonding, which can alter ligand-protein interaction geometries relative to chloro or mono-fluoro analogs. [2]

Halogen Substitution Pattern

Class-level inference

4-Br, 2-F (Br vdW 1.85 Å) vs. 2-Cl, 6-F analog (Cl vdW 1.75 Å) vs. 4-F only (F vdW 1.47 Å). Br adds +44.4 Da; polarizability 3.05 vs. 2.18 vs. 0.56 ų.

Supports halogen-dependent SAR exploration

Direct comparative biochemical data not published; class-level SAR context

Evidence Dimension	Halogen substitution pattern at N2-benzyl position
Target Compound Data	4-Br, 2-F substitution; molecular weight 419.2 g/mol; halogen van der Waals radius Br = 1.85 Å
Comparator Or Baseline	2-(2-chloro-6-fluorobenzyl) analog: 2-Cl, 6-F (MW 374.8; Cl vdW = 1.75 Å); 2-(4-fluorobenzyl) analog: 4-F only (MW 340.4; F vdW = 1.47 Å)
Quantified Difference	Br adds +44.4 Da vs. Cl analog; Br vdW radius is +0.10 Šlarger than Cl and +0.38 Šlarger than F; polarizability of Br (3.05 ų) exceeds Cl (2.18 ų) and F (0.56 ų)
Conditions	Structural comparison based on molecular formula, CAS registry data, and atomic parameters

Why This Matters

The altered steric and electronic profile of the 4-bromo-2-fluoro pattern may confer differential target selectivity and binding kinetics compared to chloro- or mono-fluoro analogs, making it a valuable probe for SAR exploration where halogen-dependent potency cliffs are being mapped.

• [1] Dal Piaz V, Giovannoni MP, Vergelli C, Aguilar Izquierdo N. Pyridazin-3(2H)-one derivatives as PDE4 inhibitors. US Patent Application US20080269235, 2008. (Discloses SAR trends for halogen-substituted pyridazinones). View Source
• [2] Auffinger P, Hays FA, Westhof E, Ho PS. Halogen bonds in biological molecules. Proc Natl Acad Sci USA, 2004, 101(48), 16789-16794. (Provides halogen vdW radii and polarizability values used in comparison). View Source

C6 Dimethoxyphenyl vs. Monomethoxy and Unsubstituted Analogs

The C6 substituent of this compound is 3,4-dimethoxyphenyl, compared to the closest analog 2-(4-bromo-2-fluorobenzyl)-6-(3-methoxyphenyl)pyridazin-3(2H)-one (CAS 1224128-94-2) which has only a single 3-methoxy group. The second methoxy group at the 4-position increases the Hammett σp value (σp for 3,4-di-OMe ≈ -0.24 vs. 3-OMe ≈ +0.12), significantly enhancing electron donation into the pyridazinone core. This electronic modulation has been shown in 2-arylpyridazinone series to affect enzyme inhibition potency; the 2014 study on PFKFB3 inhibitors demonstrated that electron-donating substituents on the C6 aryl ring modulate IC50 values by 2- to 8-fold. [1]

C6 Electronic Modulation

Cross-study comparable

3,4-di-OMe σp ≈ −0.24 vs. 3-OMe σp ≈ +0.12 vs. unsubstituted σp = 0. Dual methoxy enhances ring electron density and π-stacking potential.

Supports electronic modulation SAR studies

PFKFB3 SAR reference: 2- to 8-fold IC50 shifts with EDG substitution

Evidence Dimension	Electron-donating capacity of C6 aryl substituent
Target Compound Data	3,4-dimethoxyphenyl (two OMe groups; σp ≈ -0.24; increased π-π stacking potential)
Comparator Or Baseline	2-(4-bromo-2-fluorobenzyl)-6-(3-methoxyphenyl)pyridazin-3(2H)-one (one OMe group; σp ≈ +0.12 for 3-OMe); 2-(4-bromo-2-fluorobenzyl)-6-phenylpyridazin-3(2H)-one (no OMe; σp = 0)
Quantified Difference	Dual methoxy substitution shifts Hammett σp by approximately -0.36 units relative to mono-3-methoxy; increases ring electron density which enhances π-π stacking and hydrogen-bond acceptor capacity
Conditions	Hammett substituent constant comparison; PFKFB3 SAR from Bioorg. Med. Chem. 2014, 22(3), 1029-1039 for class-level reference

Why This Matters

The enhanced electron density from dual methoxy groups may improve binding to electron-deficient protein pockets and modulate metabolic stability via altered oxidation potential, providing a distinct SAR data point relative to mono-methoxy or unsubstituted phenyl analogs.

• [1] Targeting the Warburg Effect in cancer; relationships for 2-arylpyridazinones as inhibitors of PFKFB3. Bioorganic & Medicinal Chemistry, 2014, 22(3), 1029-1039. View Source

PDE4 Inhibition and Scaffold SAR Tractability

The pyridazin-3(2H)-one core is a validated PDE4 inhibitor scaffold, as disclosed in US Patent US20080269235, which describes compounds with IC50 values in the nanomolar to low micromolar range against PDE4 isoforms. [1] Within this patent, substitution at N2 and C6 is critical for potency and subtype selectivity; compounds lacking the N2-benzyl group show >10-fold reduction in PDE4 inhibition. This compound incorporates both a substituted N2-benzyl and a substituted C6-aryl group, making it a full-featured candidate for PDE4 screening, unlike simpler pyridazinone fragments such as 6-(3,4-dimethoxyphenyl)pyridazin-3(2H)-one (CAS 55901-95-6) which lacks the N2 substituent entirely and shows no PDE4 activity at concentrations up to 10 µM.

PDE4 Scaffold SAR

Class-level inference

Full N2-benzyl/C6-aryl pharmacophore present. N2 substitution associated with ≥10-fold PDE4 potency enhancement per patent SAR. Unsubstituted core: IC50 >10 µM.

Class-level scaffold SAR context

Exact IC50 for this compound not reported; patent-level SAR reference

Evidence Dimension	PDE4 inhibitory potential based on scaffold completeness
Target Compound Data	Fully substituted pyridazin-3(2H)-one with N2-benzyl and C6-aryl groups; class-typical PDE4 IC50 range in patent: 50 nM – 5 µM for related analogs
Comparator Or Baseline	6-(3,4-dimethoxyphenyl)pyridazin-3(2H)-one (CAS 55901-95-6, MW 232.24): N2-unsubstituted core fragment; PDE4 IC50 >10 µM
Quantified Difference	N2 substitution is associated with ≥10-fold enhancement in PDE4 potency per patent SAR; exact IC50 for target compound not reported in literature
Conditions	PDE4 enzyme inhibition assay; class-level SAR from US Patent US20080269235; comparator data from patent disclosure of unsubstituted cores

Why This Matters

For researchers building PDE4-focused compound libraries, this compound provides the complete pharmacophore required for PDE4 engagement, unlike core fragments that lack the N2 substituent and are essentially inactive, enabling direct screening without synthetic elaboration.

• [1] Dal Piaz V, Giovannoni MP, Vergelli C, Aguilar Izquierdo N. Pyridazin-3(2H)-one derivatives as PDE4 inhibitors. US Patent Application US20080269235, 2008. View Source

Dual Halogen Pattern for Late-Stage Derivatization

The 4-bromo substituent on the N2-benzyl ring serves as a competent handle for Pd-catalyzed cross-coupling reactions (Suzuki, Buchwald-Hartwig, Sonogashira), while the 2-fluoro group is relatively inert under these conditions, enabling chemoselective derivatization at bromine. [1] In contrast, the 2-(2-chloro-6-fluorobenzyl) analog offers only chloro as a coupling handle, which has lower reactivity in oxidative addition (C-Br bond dissociation energy ≈ 284 kJ/mol vs. C-Cl ≈ 338 kJ/mol for aryl halides), and the 2-(4-fluorobenzyl) analog lacks a cross-coupling handle entirely. [2] This differential reactivity is quantified by relative rate factors in Pd(0) oxidative addition: aryl bromides react approximately 50-100 times faster than aryl chlorides under standard Suzuki conditions. [3]

Cross-Coupling Reactivity

Cross-study comparable

C-Br BDE ≈ 284 kJ/mol vs. C-Cl BDE ≈ 338 kJ/mol. Aryl-Br oxidative addition ~50–100× faster than aryl-Cl under standard Suzuki conditions.

Supports chemoselective derivatization workflow

C-F bond (BDE ≈ 485 kJ/mol) orthogonal under Pd-catalyzed conditions

Evidence Dimension	Synthetic utility for late-stage diversification via cross-coupling
Target Compound Data	C-Br bond present (BDE ≈ 284 kJ/mol); suitable for Pd-catalyzed cross-coupling; C-F bond (BDE ≈ 485 kJ/mol) is orthogonal/chemoselective
Comparator Or Baseline	2-(2-chloro-6-fluorobenzyl) analog: C-Cl bond (BDE ≈ 338 kJ/mol), ~50-100× slower oxidative addition; 2-(4-fluorobenzyl) analog: no cross-coupling handle
Quantified Difference	Aryl-Br oxidative addition rate is ~50-100× faster than aryl-Cl; C-Br BDE is ~54 kJ/mol lower than C-Cl; Br provides a viable handle for diversification where Cl analogs may require forcing conditions
Conditions	Standard Suzuki-Miyaura coupling conditions (Pd(PPh3)4, aq. Na2CO3, dioxane, 80-100°C); relative rate factors from organometallic literature

Why This Matters

For medicinal chemists generating analog libraries by late-stage functionalization, the aryl bromide handle enables efficient diversification under mild conditions, whereas chloro analogs require harsher conditions or specialized catalysts, and fluoro-only analogs cannot be directly diversified at that position.

• [1] Miyaura N, Suzuki A. Palladium-catalyzed cross-coupling reactions of organoboron compounds. Chem. Rev. 1995, 95(7), 2457-2483. View Source
• [2] Luo YR. Comprehensive Handbook of Chemical Bond Energies. CRC Press, 2007. (C-Br and C-Cl BDE values). View Source
• [3] Littke AF, Fu GC. Palladium-catalyzed coupling reactions of aryl chlorides. Angew. Chem. Int. Ed. 2002, 41(22), 4176-4211. (Relative rate factors for Ar-Br vs. Ar-Cl). View Source

Recommended Research Applications

PDE4 Inhibitor Screening and Subtype Profiling

This compound carries the complete N2-benzyl/C6-aryl pharmacophore required for PDE4 engagement, as defined by the SAR in US Patent US20080269235. [1] It is suitable for primary PDE4 enzyme inhibition assays across PDE4A, PDE4B, PDE4C, and PDE4D isoforms to determine potency and subtype selectivity, benchmarked against known inhibitors such as rolipram or cilomilast. The presence of both bromine and fluorine substituents provides a halogen-enriched SAR point that is absent from most commercial PDE4 screening libraries, where mono-substituted or unsubstituted benzyl analogs predominate. [2]

PFKFB3 Glycolysis Inhibition in Cancer Cell Lines

Based on the class-level evidence that 2-arylpyridazinones inhibit PFKFB3, a key glycolytic enzyme upregulated in cancer, this compound can be evaluated for lactate production suppression in cancer cell lines such as HCT116, MCF-7, or A549. [3] The dual methoxy substitution on the C6 phenyl ring provides enhanced electron density that may improve binding to the PFKFB3 fructose-6-phosphate binding site relative to mono-methoxy or unsubstituted analogs, warranting comparative dose-response studies (e.g., 0.1–100 µM range) with lactate assay readout.

Library Expansion via Pd-Catalyzed Cross-Coupling

The 4-bromo substituent on the N2-benzyl ring provides a reactive handle for Suzuki-Miyaura, Buchwald-Hartwig, or Sonogashira coupling reactions, enabling rapid synthesis of derivative libraries with varied aryl, amine, or alkyne substituents. [4] The 2-fluoro group is orthogonal under standard Pd-catalyzed conditions, ensuring chemoselective derivatization at bromine. This orthogonal reactivity pattern makes the compound a superior starting point for parallel synthesis compared to the 2-(2-chloro-6-fluorobenzyl) analog, where the chloro handle requires more forcing conditions (50-100× slower oxidative addition) and may lead to lower yields or side reactions. [5]

Agrochemical Lead Discovery for Fungicidal Screening

US Patent US6121251 (Rohm and Haas) discloses pyridazinones with fungicidal and insecticidal activity, wherein the N2 substitution pattern and C6 aryl group are critical for in vivo efficacy. [6] This compound, with its dual-halogen benzyl and dimethoxyphenyl architecture, represents a structural motif not explicitly exemplified in the patent literature, providing intellectual property whitespace for novel agrochemical lead identification. Screening against common agricultural pathogens (e.g., Botrytis cinerea, Puccinia recondita) and pests (e.g., Spodoptera frugiperda) at 10–500 ppm can establish structure-activity relationships distinct from the patent-disclosed analogs.

Application

Selection Property

Validation Focus

PDE4 isoform profiling studies

Complete N2-benzyl/C6-aryl pharmacophore

PDE4 subtype selectivity profiling

Cancer cell glycolysis inhibition studies

Dual methoxy C6 substitution pattern

PFKFB3 binding and lactate suppression endpoints

Late-stage derivatization library synthesis

Orthogonal Br/F reactivity pattern

Chemoselective cross-coupling efficiency

Agrochemical fungicide screening

Dual-halogen benzyl architecture

Plant pathogen panel screening

• [1] Dal Piaz V, Giovannoni MP, Vergelli C, Aguilar Izquierdo N. Pyridazin-3(2H)-one derivatives as PDE4 inhibitors. US Patent Application US20080269235, 2008. View Source
• [2] Houslay MD, Schafer P, Zhang KYJ. Phosphodiesterase-4 as a therapeutic target. Drug Discov. Today, 2005, 10(22), 1503-1519. View Source
• [3] Targeting the Warburg Effect in cancer; relationships for 2-arylpyridazinones as inhibitors of PFKFB3. Bioorganic & Medicinal Chemistry, 2014, 22(3), 1029-1039. View Source
• [4] Miyaura N, Suzuki A. Palladium-catalyzed cross-coupling reactions of organoboron compounds. Chem. Rev. 1995, 95(7), 2457-2483. View Source
• [5] Littke AF, Fu GC. Palladium-catalyzed coupling reactions of aryl chlorides. Angew. Chem. Int. Ed. 2002, 41(22), 4176-4211. View Source
• [6] Shaber SH, Szapacs EM, Ross R. Dihydropyridazinones and pyridazinones and their use as fungicides and insecticides. US Patent US6121251, 2000. View Source